Cas no 1223748-33-1 (3-(4-Fluorophenyl)propanesulfonic acid)

• Product Name: 3-(4-Fluorophenyl)propanesulfonic acid
• CAS No: 1223748-33-1
• MF: C₉H₁₁FO₃S
• MW: 218.245245218277
• CID: 1004229
• PubChem ID: 22735520
• Update Time: 2025-06-12

3-(4-Fluorophenyl)propanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenyl)propanesulfonic acid
• 3-(4-Fluorophenyl)propane-1-sulfonic acid
• 4-fluoro Benzenepropanesulfonic acid
• A11451
• AG-L-21277
• CTK4B3090
• FT-0682381
• I04-5354
• DTXSID70627945
• DB-057972
• 3-(4-Fluorophenyl)propanesulfonicacid
• AKOS015856665
• 1223748-33-1
• 3-(4-fluorophenyl)propane-1-sulfonicacid
• SCHEMBL3136280

• MDL： MFCD14708222
• Inchi： 1S/C9H11FO3S/c10-9-5-3-8(4-6-9)2-1-7-14(11,12)13/h3-6H,1-2,7H2,(H,11,12,13)
• InChI Key： MPQHSGVLXLYLMF-UHFFFAOYSA-N
• SMILES： S(CCCC1C=CC(=CC=1)F)(=O)(=O)O

Computed Properties

• Exact Mass: 218.04129354g/mol
• Monoisotopic Mass: 218.04129354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.8Ų

3-(4-Fluorophenyl)propanesulfonic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(4-Fluorophenyl)propanesulfonic acid

Comprehensive Overview of 3-(4-Fluorophenyl)propanesulfonic acid (CAS 1223748-33-1): Properties, Applications, and Industry Trends

3-(4-Fluorophenyl)propanesulfonic acid (CAS 1223748-33-1) is a specialized organosulfur compound featuring a fluorophenyl group and a propanesulfonic acid moiety. This sulfonic acid derivative has garnered attention in pharmaceutical and material science research due to its unique electrophilic properties and potential as a building block for advanced chemical synthesis. The compound's molecular structure (C₉H₁₁FO₃S) combines aromatic stability with the acidity of sulfonic groups, making it valuable for catalysis and functional material design.

Recent studies highlight the growing demand for fluorinated sulfonic acids like 3-(4-Fluorophenyl)propanesulfonic acid in green chemistry applications. Researchers are exploring its role in ionic liquids and proton-exchange membranes for fuel cells—a hot topic aligned with global renewable energy trends. The fluorine atom enhances thermal stability, while the sulfonate group improves solubility in polar solvents, addressing common challenges in electrochemical device development.

In pharmaceutical contexts, this compound serves as a precursor for biologically active molecules. Its 4-fluorophenyl moiety is frequently found in CNS-targeting drugs, coinciding with rising searches for "fluorinated drug intermediates" and "blood-brain barrier penetration" strategies. Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and NMR spectroscopy confirm its high purity (>98%), a critical parameter for GMP-compliant synthesis.

The compound's physicochemical properties—including a melting point of 210-215°C and water solubility—make it suitable for aqueous-phase reactions. Industry reports note its use in surfactant formulations, where the balance between hydrophobic (fluorophenyl) and hydrophilic (sulfonic acid) groups enables tailored micelle formation. This aligns with the booming personal care ingredients market, where "mild surfactants" and "sulfonate alternatives" are trending search terms.

From an SEO perspective, queries like "CAS 1223748-33-1 supplier" and "3-(4-Fluorophenyl)propanesulfonic acid price" reflect commercial interest. Manufacturers emphasize scalable synthesis routes, often via Friedel-Crafts acylation followed by sulfonation, to meet demand from contract research organizations (CROs). Regulatory databases confirm its non-hazardous status under standard handling conditions, a key consideration for laboratory safety protocols.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage—a response to searches for "CO2 capture materials." The sulfonic acid group facilitates post-synthetic modification of MOFs, while the fluorine enhances selectivity in molecular recognition. Such innovations position 3-(4-Fluorophenyl)propanesulfonic acid at the intersection of sustainable technology and advanced materials research.

Quality control typically involves chromatographic methods to detect residual solvents or byproducts. Analytical certificates often cite compliance with ICH guidelines, addressing the pharmaceutical industry's focus on "impurity profiling." Storage recommendations (2-8°C, inert atmosphere) ensure stability, while structure-activity relationship (SAR) studies explore modifications to optimize performance in target applications.

In summary, 3-(4-Fluorophenyl)propanesulfonic acid (CAS 1223748-33-1) exemplifies the convergence of fluorine chemistry and sulfonation technology. Its versatility across drug discovery, energy materials, and specialty chemicals ensures continued relevance—supported by patent filings and academic citations. As industries prioritize eco-friendly processes and high-performance additives, this compound offers a compelling case study in molecular design innovation.